Cas no 61667-04-7 (Propanamide, 3-(cyclohexylamino)-3-imino-2-(phenylazo)-)

Propanamide, 3-(cyclohexylamino)-3-imino-2-(phenylazo)- structure
61667-04-7 structure
Product Name:Propanamide, 3-(cyclohexylamino)-3-imino-2-(phenylazo)-
CAS No:61667-04-7
MF:C15H21N5O
MW:287.360142469406
CID:470823
PubChem ID:12342550
Update Time:2025-04-19

Propanamide, 3-(cyclohexylamino)-3-imino-2-(phenylazo)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 3-(cyclohexylamino)-3-imino-2-(phenylazo)-
    • 3-amino-3-cyclohexylimino-2-phenyldiazenylpropanamide
    • 61667-04-7
    • DTXSID90492177
    • (3Z)-3-Amino-3-(cyclohexylimino)-2-[(E)-phenyldiazenyl]propanamide
    • Inchi: 1S/C15H21N5O/c16-14(18-11-7-3-1-4-8-11)13(15(17)21)20-19-12-9-5-2-6-10-12/h2,5-6,9-11,13H,1,3-4,7-8H2,(H2,16,18)(H2,17,21)/b20-19+
    • InChI Key: VPNCINQEDWAONY-FMQUCBEESA-N
    • SMILES: O=C(C(/C(/N)=N/C1CCCCC1)/N=N/C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 287.17483
  • Monoisotopic Mass: 287.17461031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • PSA: 103.69
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